Cas no 1001207-02-8 (5-Methyl-2-pentyl-3-phenylfuran)

• Product name: 5-Methyl-2-pentyl-3-phenylfuran
• CAS No: 1001207-02-8
• MF: C₁₆H₂₀O
• MW: 228.329
• CID: 2625019
• PubChem ID: 53487319

5-Methyl-2-pentyl-3-phenylfuran Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-pentyl-3-phenylfuran
• DTXSID80705309
• 1001207-02-8

• MDL： MFCD11707147
• Inchi： InChI=1S/C16H20O/c1-3-4-6-11-16-15(12-13(2)17-16)14-9-7-5-8-10-14/h5,7-10,12H,3-4,6,11H2,1-2H3
• InChI Key： WBEJXBFZPUAQMH-UHFFFAOYSA-N
• SMILES： CCCCCC1=C(C=C(C)O1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 228.151415257Da
• Monoisotopic Mass: 228.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives